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Compound of Interest

Compound Name: 16-Epi-Latrunculin B

Cat. No.: B15565968 Get Quote

Essential Safety and Handling Guide for 16-Epi-
Latrunculin B
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 16-Epi-Latrunculin B, a potent actin polymerization inhibitor. Due to its biological activity

and potential unknown hazards, a cautious approach to handling is essential.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is recommended to minimize exposure risk.

The following table summarizes the required PPE for handling 16-Epi-Latrunculin B.
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PPE Category Item Specifications

Hand Protection Gloves

Double gloving with nitrile or

other chemically resistant

gloves.

Body Protection Lab Coat/Gown

A disposable, solid-front gown

is preferred. At a minimum, a

clean, buttoned lab coat

should be worn.

Eye Protection Safety Glasses/Goggles

ANSI-rated safety glasses with

side shields or chemical splash

goggles.

Face Protection Face Shield

Recommended when there is

a risk of splashes or aerosols,

especially during reconstitution

or transfer of the compound.

Respiratory Protection Respirator

An N95 or higher-rated

respirator should be

considered if working with the

powdered form of the

compound outside of a

certified chemical fume hood.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for safety. All handling of 16-Epi-
Latrunculin B should be performed in a designated area, such as a chemical fume hood or a

biosafety cabinet, to prevent contamination and exposure.

1. Preparation and Reconstitution:

Step 1: Before handling, ensure all necessary PPE is donned correctly.

Step 2: Prepare the work area within a certified chemical fume hood or biosafety cabinet.

Cover the work surface with absorbent, disposable bench paper.
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Step 3: Allow the vial of 16-Epi-Latrunculin B to equilibrate to room temperature before

opening to prevent moisture condensation.

Step 4: Carefully uncap the vial. To reconstitute, add the appropriate solvent (e.g., DMSO,

ethanol) slowly and carefully to the side of the vial to avoid aerosolization.

Step 5: Gently swirl or vortex the vial to ensure complete dissolution. Avoid vigorous shaking.

2. Experimental Use:

Step 1: When transferring solutions of 16-Epi-Latrunculin B, use appropriate precision

instruments such as calibrated micropipettes with filtered tips.

Step 2: Keep all containers of the compound sealed when not in use.

Step 3: After use in cell culture or other experiments, all contaminated materials (e.g., pipette

tips, culture plates, media) must be treated as hazardous waste.

3. Spill and Emergency Procedures:

Spill: In the event of a spill, immediately alert others in the area. If safe to do so, cover the

spill with an absorbent material. Wearing appropriate PPE, clean the area with a suitable

decontaminating solution. All cleanup materials must be disposed of as hazardous waste.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station and seek medical attention.[1]

Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing.[2]

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Disposal Plan
Proper disposal of 16-Epi-Latrunculin B and all contaminated materials is crucial to prevent

environmental contamination and harm to others.
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Waste Segregation: All materials that have come into contact with 16-Epi-Latrunculin B,

including unused compound, solutions, contaminated labware (e.g., pipette tips, vials,

plates), and PPE, must be segregated as hazardous chemical waste.[3][4]

Waste Containers: Collect waste in designated, clearly labeled, and leak-proof hazardous

waste containers.[4] Ensure containers are compatible with the waste being collected.

Labeling: Label waste containers with "Hazardous Waste," the chemical name ("16-Epi-
Latrunculin B"), and any other information required by your institution's Environmental

Health and Safety (EHS) department.

Disposal: Arrange for the disposal of hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal company. Do not dispose of this

compound or its waste down the drain or in the regular trash.

Workflow for Safe Handling of 16-Epi-Latrunculin B
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Caption: A logical workflow for the safe handling of 16-Epi-Latrunculin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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